Cas no 300817-91-8 (<br>(5Z)-3-(4-ethoxyphenyl)-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4 -one)

• Product Name: <br>(5Z)-3-(4-ethoxyphenyl)-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4 -one
• CAS No: 300817-91-8
• MF: C₁₈H₁₅NO₃S₂
• MW: 357.446602106094
• CID: 3067663
• PubChem ID: 1551891
• Update Time: 2025-06-11

<br>(5Z)-3-(4-ethoxyphenyl)-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4 -one Chemical and Physical Properties

Names and Identifiers

• <br>(5Z)-3-(4-ethoxyphenyl)-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4 -one
• (E)-3-(4-ethoxyphenyl)-5-(4-hydroxybenzylidene)-2-thioxothiazolidin-4-one
• VU0488794-1
• (5E)-3-(4-ethoxyphenyl)-5-[(4-hydroxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• F0863-0402
• 300817-91-8
• AKOS001062399
• 3-(4-Ethoxy-phenyl)-5-(4-hydroxy-benzylidene)-2-thioxo-thiazolidin-4-one

• Inchi： 1S/C18H15NO3S2/c1-2-22-15-9-5-13(6-10-15)19-17(21)16(24-18(19)23)11-12-3-7-14(20)8-4-12/h3-11,20H,2H2,1H3/b16-11+
• InChI Key： CUSQKYDSZJCVAY-LFIBNONCSA-N
• SMILES： S1C(N(C(/C/1=C\C1C=CC(=CC=1)O)=O)C1C=CC(=CC=1)OCC)=S

Computed Properties

• Exact Mass: 357.04933569Da
• Monoisotopic Mass: 357.04933569Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 107Ų

Additional information on <br>(5Z)-3-(4-ethoxyphenyl)-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4 -one

Compound Introduction: CAS No 300817-91-8 and (5Z)-3-(4-ethoxyphenyl)-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one

The compound with the CAS number 300817-91-8 is a significant molecule in the field of chemical biology and pharmaceutical research. Its systematic name, (5Z)-3-(4-ethoxyphenyl)-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one, provides a detailed insight into its structural framework, which includes a thiazolidinone core with functional groups that make it a promising candidate for various biological applications.

The thiazolidinone scaffold is a heterocyclic compound that has garnered considerable attention due to its versatility in drug design. This particular structure features an ethoxy group at the 4-position of the phenyl ring and a hydroxybenzylidene moiety at the 5-position, which are key features that contribute to its unique chemical and biological properties. The presence of the thioxo group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of thiazolidinone derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific arrangement of functional groups in (5Z)-3-(4-ethoxyphenyl)-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one suggests that it may exhibit similar properties, making it an attractive subject for further investigation.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The hydroxybenzylidene group, for instance, can participate in hydrogen bonding interactions, which are crucial for the binding affinity of many drugs. Additionally, the ethoxy group can influence the electronic properties of the molecule, affecting its solubility and bioavailability. These factors make (5Z)-3-(4-ethoxyphenyl)-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one a fascinating candidate for structure-based drug design.

Recent studies have highlighted the importance of heterocyclic compounds in developing new therapeutic agents. Thiazolidinones, in particular, have been shown to possess a wide range of biological activities due to their ability to mimic natural biomolecules and interfere with key cellular processes. The structural features of CAS No 300817-91-8 align well with these characteristics, suggesting that it may have significant therapeutic implications.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The thioxo group introduces a point of vulnerability during synthesis, necessitating conditions that prevent unwanted side reactions. However, once synthesized, the compound can be used as a building block for more complex molecules or as a lead compound for further derivatization.

In conclusion, CAS No 300817-91-8 and its corresponding name (5Z)-3-(4-ethoxyphenyl)-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one represent a promising area of research in chemical biology and pharmaceutical development. The unique structural features of this compound make it a valuable asset for scientists looking to develop new drugs targeting various diseases. As research continues to uncover new applications for thiazolidinone derivatives, compounds like this one are likely to play an increasingly important role in medicine.